Cas no 247199-97-9 (2-Amino-3-(4-chlorophenoxy)-2-methylpropanenitrile)

• Product Name: 2-Amino-3-(4-chlorophenoxy)-2-methylpropanenitrile
• CAS No: 247199-97-9
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• MDL: MFCD24624219
• CID: 4642862
• PubChem ID: 11658548
• Update Time: 2025-05-24

2-Amino-3-(4-chlorophenoxy)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-chlorophenoxy)-2-methylpropanenitrile
• 2-amino-2-(4-chlorophenoxymethyl)-propionitrile
• 2-(4-chlorophenoxy-methyl)-2-amino-propionitrile
• 2-Amino-3-(4-chlorophenoxy)-2-methylpropanenitrile

• MDL： MFCD24624219
• Inchi： 1S/C10H11ClN2O/c1-10(13,6-12)7-14-9-4-2-8(11)3-5-9/h2-5H,7,13H2,1H3
• InChI Key： YRNSYBQFQLRCIC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(C#N)(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 1.6
• Topological Polar Surface Area: 59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Amino-3-(4-chlorophenoxy)-2-methylpropanenitrile

2-Amino-3-(4-chlorophenoxy)-2-methylpropanenitrile: An Overview of a Promising Compound (CAS No. 247199-97-9)

2-Amino-3-(4-chlorophenoxy)-2-methylpropanenitrile (CAS No. 247199-97-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various applications, including as a lead molecule for drug development and as an intermediate in the synthesis of other bioactive compounds.

The molecular structure of 2-Amino-3-(4-chlorophenoxy)-2-methylpropanenitrile is composed of an amino group, a chlorophenoxy substituent, and a methylpropanenitrile moiety. These functional groups contribute to the compound's chemical reactivity and biological activity. The presence of the amino group allows for potential interactions with biological targets, while the chlorophenoxy substituent imparts lipophilicity, enhancing the compound's ability to cross cell membranes. The nitrile group further adds to the compound's versatility by enabling various chemical transformations.

Recent studies have highlighted the potential of 2-Amino-3-(4-chlorophenoxy)-2-methylpropanenitrile in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory properties. In vitro assays have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 2-Amino-3-(4-chlorophenoxy)-2-methylpropanenitrile has also been investigated for its potential as an antitumor agent. Studies conducted by researchers at the National Cancer Institute have indicated that this compound can induce apoptosis in cancer cells through the activation of caspase pathways. This mechanism of action suggests that 2-Amino-3-(4-chlorophenoxy)-2-methylpropanenitrile could be developed into a new class of anticancer drugs with improved efficacy and reduced side effects.

The synthetic accessibility of 2-Amino-3-(4-chlorophenoxy)-2-methylpropanenitrile is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been reported in the literature, allowing for large-scale production and modification of the compound. These synthetic methods typically involve multistep reactions starting from readily available starting materials, such as 4-chlorophenol and acetonitrile, which are subjected to functional group transformations and coupling reactions to yield the final product.

Beyond its direct applications in drug development, 2-Amino-3-(4-chlorophenoxy)-2-methylpropanenitrile serves as a valuable intermediate in the synthesis of other bioactive molecules. For example, it can be used as a building block in the preparation of peptidomimetics and small molecule inhibitors targeting specific protein-protein interactions. The ability to modify the amino and nitrile groups provides chemists with a wide range of possibilities for creating structurally diverse derivatives with tailored biological activities.

In conclusion, 2-Amino-3-(4-chlorophenoxy)-2-methylpropanenitrile (CAS No. 247199-97-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities and synthetic accessibility, make it an attractive candidate for further investigation and development. As ongoing research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing therapeutic strategies for various diseases.